Cas no 1040274-10-9 (Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-)

• Product Name: Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
• CAS No: 1040274-10-9
• MF: C₅₅H₆₆NOP
• MW: 788.092416286469
• MDL: MFCD17018765
• CID: 97891
• PubChem ID: 24999372
• Update Time: 2024-11-04

Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
• [(3S)-4'-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(3,5-ditert-butylphenyl)phosphane
• Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dih
• (S,S)-DTB-BN-SIPHOX
• (4S)-2-[(1S)-7'-[BIS[3,5-BIS(TERT-BUTYL)PHENYL]PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBI[1H-INDEN]-7-YL]-4,5-DIHYDRO-4-(PHENYLMETHYL)OXAZOLE
• (Sa,S)-DTB-Bn-SIPHOX
• (S,S)-7-[4-(Benzyl)oxazol-2-yl]-7′-di(3,5-ditertbutylphenyl)phosphinyl-1,1′- spirobiindane
• (Sa,S)-7-[4-(Benzyl)oxazol-2-yl]-7′-di(3,5-ditertbutylphenyl)phosphinyl-1,1′-spirobiindane
• (S)-(-)-7[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,23,3tetrahydro-1,1spirobiindane, min. 97% (Sa,S)-DTB-Bn-SIPHOX
• 1040274-10-9
• (S)-(-)-7'- [4(S)-(BenZyl)oxaZol-2-yl]-7-di(3,5-di-t-BuPh)phosphino-2,2',3,3'-tetrahydro-1,1' spirobiindane
• AKOS015950871
• J10017
• [(3S)-4-[(4S)-4-Benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4'-yl]-bis(3,5-ditert-butylphenyl)phosphane
• MFCD17018765
• DTXSID20648382
• (4S)-4-BENZYL-2-[(1S)-7'-[BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHANYL]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBI[INDEN]-7-YL]-4,5-DIHYDRO-1,3-OXAZOLE
• (4S)-4-Benzyl-2-{(1S)-7'-[bis(3,5-di-tert-butylphenyl)phosphanyl]-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-yl}-4,5-dihydro-1,3-oxazole
• AS-75215

• MDL： MFCD17018765
• Inchi： 1S/C55H66NOP/c1-51(2,3)39-29-40(52(4,5)6)32-44(31-39)58(45-33-41(53(7,8)9)30-42(34-45)54(10,11)12)47-23-17-21-38-25-27-55(49(38)47)26-24-37-20-16-22-46(48(37)55)50-56-43(35-57-50)28-36-18-14-13-15-19-36/h13-23,29-34,43H,24-28,35H2,1-12H3/t43-,55-/m0/s1
• InChI Key： UAWQRALEHCBVCD-QVROPDMNSA-N
• SMILES： P(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)C1=CC=CC2CC[C@@]3(C4C(C5=N[C@@H](CC6C=CC=CC=6)CO5)=CC=CC=4CC3)C=21

Computed Properties

• Exact Mass: 787.488
• Monoisotopic Mass: 787.488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2
• XLogP3: 15.7

Experimental Properties

• Melting Point: 159-161°C
• PSA: 35.18000
• LogP: 11.63700
• Sensitiveness: moisture sensitive
• Specific Rotation: -185.6° (c 0.5, CH2Cl2)